Cas no 2172042-07-6 (ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate)

• Product Name: ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate
• CAS No: 2172042-07-6
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6099943
• PubChem ID: 165812859
• Update Time: 2025-10-09

ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate
• EN300-1476768
• 2172042-07-6

• Inchi： 1S/C13H21N3O2/c1-3-16-9-10(8-15-16)12-11(6-5-7-14-12)13(17)18-4-2/h8-9,11-12,14H,3-7H2,1-2H3
• InChI Key： IWFAFOFFIUCTCP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCNC1C1C=NN(CC)C=1)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate

Ethyl 2-(1-Ethyl-1H-Pyrazol-4-Yl)Piperidine-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate, with CAS No. 2172042-07-6, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a pyrazole moiety, making it a valuable building block for various chemical applications. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the compound's stability and reactivity, while the pyrazole group adds complexity and functionality to the molecule.

Recent studies have highlighted the potential of ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrazole group, known for its aromaticity and ability to form hydrogen bonds, plays a crucial role in enhancing the bioavailability and selectivity of derivatives derived from this compound.

In addition to its role in pharmaceuticals, ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate has been utilized in the synthesis of advanced materials. Its piperidine backbone provides a platform for constructing macrocyclic compounds and polymer precursors, which are essential in nanotechnology and material engineering. Recent advancements in catalytic processes have further expanded its utility, enabling more efficient syntheses of complex structures.

The synthesis of ethyl 2-(1-ethyl-1H-pyrazol-4-yl)piperidine-3-carboxylate involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent attachment of the pyrazole group via nucleophilic substitution or coupling reactions. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, ethyl 2-(1-ethyl-1H-pyrazol-4-Yl)Piperidine-Carboxylate has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This makes it an attractive option for green chemistry applications.

In conclusion, ethyl 2-(1-Ethyl-H-Pyrazol-Yl)Piperidine-Carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in various scientific domains. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.